Dierbium triselenide
Description
Dierbium triselenide (Dy₂Se₃) is a rare earth selenide compound comprising dysprosium (Dy) and selenium (Se). These compounds typically exhibit ionic bonding due to the lanthanide's +3 oxidation state and selenium's −2 charge, forming crystalline structures influenced by chalcogen interactions . Potential applications for Dy₂Se³ may align with those of other rare earth compounds, such as catalysis, laser technology, and electronic materials, as suggested by the versatility of erbium oxide (Er₂O₃) in similar domains .
Properties
CAS No. |
12020-38-1 |
|---|---|
Molecular Formula |
Er2Se3 |
Molecular Weight |
571.4 g/mol |
InChI |
InChI=1S/2Er.3Se |
InChI Key |
SAJINCSOEUABRO-UHFFFAOYSA-N |
SMILES |
[Se].[Se].[Se].[Er].[Er] |
Canonical SMILES |
[Se].[Se].[Se].[Er].[Er] |
Other CAS No. |
12020-38-1 |
Synonyms |
dierbium triselenide |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Diytterbium Triselenide (Yb₂Se₃)
Yb₂Se₃, a structural analog of Dy₂Se₃, shares the same Ln₂Se₃ (Ln = lanthanide) stoichiometry. Key differences include:
- Formula weight : Yb₂Se₃ has a molecular weight of 582.96 g/mol, with 59.37% ytterbium and 40.63% selenium . Dy₂Se₃’s formula weight would differ slightly due to dysprosium’s atomic mass.
- Structural motifs : Both compounds likely adopt similar bridging configurations (e.g., Se₃ groups in trans or cis conformations), as observed in triselenide systems . However, ionic radii differences between Dy³⁺ (≈0.91 Å) and Yb³⁺ (≈0.86 Å) may influence lattice parameters and stability.
- Applications : Yb₂Se₃’s properties remain understudied, but rare earth selenides are often explored for optoelectronic and thermoelectric applications due to their narrow bandgaps .
Arsenic Triselenide (As₂Se₃)
In contrast to Dy₂Se₃’s ionic character, As₂Se₃ is a covalent chalcogenide glass with distinct properties:
- Bonding : As₂Se₃ exhibits covalent network bonding, leading to amorphous structures and semiconducting behavior, unlike the crystalline ionic lattices of rare earth selenides .
- Applications : As₂Se₃ is used in infrared optics and photonics, whereas Dy₂Se₃ may find niche roles in high-temperature electronics or magnetocaloric systems .
Structural and Electronic Properties
Dy₂Se₃’s structure is anticipated to involve Se₃ bridges with bifurcated chalcogen interactions, as described for triselenides in . Key findings include:
- σ-hole interactions: Selenium’s σ-hole bonding in triselenides enables directional noncovalent interactions, influencing crystal packing and stability .
- Computational insights: RI-MP2/def2-TZVPD calculations and AIM/NBO analyses reveal that Se₃ groups act as both electron donors (via lone pairs) and acceptors (via σ-holes), a duality critical for designing functional materials .
Data Table: Comparative Analysis of Triselenides
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